Cas no 1190314-60-3 (5-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one)

• Product Name: 5-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one
• CAS No: 1190314-60-3
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• MDL: MFCD12962791
• CID: 822575
• Update Time: 2025-10-31

5-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1H-pyrrolo[2,3-b]pyridin-2(3H)-one
• 5-chloro-1,3-dihydro-2H-Pyrrolo[2,3-b]pyridin-2-one
• 5-Chloro-1,3-dihydro-pyrrolo[2,3-b]pyridin-2-one
• 5-Chloro-7-aza-2-oxindole
• 5-chloro-1,3-dihydropyrrolo[2,3-b]pyridin-2-one
• 5-CHLORO-1H,2H,3H-PYRROLO[2,3-B]PYRIDIN-2-ONE
• RP08993
• PB30032
• FCH1150996
• BC600096
• OR317327
• AX8217079
• AB0035079
• ST24024017
• X9350
• 5-chloro-1H,3H-pyrrolo[2,3-b]pyridin-2-one
• 5-Chloro-1H-pyrrolo[2,3-b]pyridin-2
• 5-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one

• MDL： MFCD12962791
• Inchi： 1S/C7H5ClN2O/c8-5-1-4-2-6(11)10-7(4)9-3-5/h1,3H,2H2,(H,9,10,11)
• InChI Key： RWYCBLJJMHAJCQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(=C1)CC(N2)=O

Computed Properties

• Exact Mass: 168.00900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Topological Polar Surface Area: 42

Experimental Properties

• Density: 1.450
• PSA: 41.99000
• LogP: 1.36760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one

Introduction to 5-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one (CAS No. 1190314-60-3)

5-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one (CAS No. 1190314-60-3) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrrolopyridine class, which is a privileged scaffold in drug discovery, often exhibiting a wide range of pharmacological effects. The presence of a chlorine substituent at the 5-position enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The pyrrolo[2,3-b]pyridine core is a fused bicyclic system consisting of a pyrrole ring and a pyridine ring. This structural motif is known for its ability to interact with biological targets such as enzymes and receptors, making it a promising candidate for the development of novel therapeutic agents. The 2-one functional group at the 2-position introduces a carbonyl moiety, which can participate in various chemical transformations, including condensation reactions and Michael additions.

Recent advancements in medicinal chemistry have highlighted the importance of 5-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one as a key intermediate in the synthesis of bioactive molecules. Its versatility has been leveraged in the development of compounds with potential applications in oncology, inflammation, and central nervous system disorders. The chlorine atom at the 5-position serves as a handle for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets.

In the realm of drug discovery, the synthesis of 5-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one has been optimized through various methodologies to achieve high yields and purity. Modern synthetic approaches often involve multi-step sequences that incorporate cross-coupling reactions, cyclization processes, and functional group transformations. These techniques have enabled the preparation of derivatives with enhanced pharmacological profiles.

One of the most compelling aspects of 5-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one is its potential as a building block for more complex scaffolds. Researchers have utilized this compound to construct novel molecules with improved solubility, bioavailability, and target specificity. For instance, modifications at the nitrogen atoms of the pyrrole and pyridine rings have been explored to enhance binding affinity to biological receptors.

The biological activity of 5-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one has been investigated in several preclinical studies. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. These preliminary results have prompted further exploration into its pharmacological potential. The compound's ability to modulate biological processes makes it an attractive candidate for further development into therapeutic agents.

The synthesis and characterization of 5-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one have been facilitated by advances in spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools have provided detailed insights into the compound's structure and purity. High-resolution NMR spectra have confirmed the connectivity of atoms within the molecule, while MS analysis has verified its molecular weight and fragmentation patterns.

In conclusion,5-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one (CAS No. 1190314-60-3) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and biological potential. Its role as an intermediate in drug synthesis underscores its importance in modern medicinal chemistry. As research continues to uncover new applications for this compound,5-chloro-1H,